![molecular formula C7H12ClN3O2 B3374878 5-(Piperidin-3-yl)-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride CAS No. 1046079-37-1](/img/structure/B3374878.png)
5-(Piperidin-3-yl)-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride
Overview
Description
The compound “5-(Piperidin-3-yl)-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride” is a derivative of piperidine, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction .
Synthesis Analysis
While specific synthesis methods for this compound are not available, piperidine derivatives are generally synthesized through intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Scientific Research Applications
5-(Piperidin-3-yl)-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride3-yl-2,3-dihydro-1,3,4-oxadiazol-2-one HCl has been used in numerous scientific research applications due to its ability to act as an agonist of the histamine H3 receptor (H3R). H3Rs are located in the central nervous system, where they regulate the release of neurotransmitters such as dopamine, serotonin, and norepinephrine. H3R agonists, including 5-(Piperidin-3-yl)-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride3-yl-2,3-dihydro-1,3,4-oxadiazol-2-one HCl, have been studied for their potential to treat neurological and psychiatric disorders such as Alzheimer's disease, Parkinson's disease, and depression. Additionally, H3R agonists have been studied for their potential to reduce inflammation and improve cognitive performance.
Mechanism of Action
The mechanism of action of 5-(Piperidin-3-yl)-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride3-yl-2,3-dihydro-1,3,4-oxadiazol-2-one HCl is based on its ability to act as an agonist of the histamine H3 receptor (H3R). When 5-(Piperidin-3-yl)-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride3-yl-2,3-dihydro-1,3,4-oxadiazol-2-one HCl binds to the H3R, it activates the receptor, which in turn triggers a series of biochemical and physiological reactions. These reactions include the inhibition of the release of neurotransmitters, such as dopamine, serotonin, and norepinephrine, as well as the inhibition of inflammatory mediators and the activation of anti-inflammatory mediators.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(Piperidin-3-yl)-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride3-yl-2,3-dihydro-1,3,4-oxadiazol-2-one HCl are largely dependent on its ability to act as an agonist of the histamine H3 receptor (H3R). When 5-(Piperidin-3-yl)-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride3-yl-2,3-dihydro-1,3,4-oxadiazol-2-one HCl binds to the H3R, it activates the receptor, which in turn triggers a series of biochemical and physiological reactions. These reactions include the inhibition of the release of neurotransmitters, such as dopamine, serotonin, and norepinephrine, as well as the inhibition of inflammatory mediators and the activation of anti-inflammatory mediators. Additionally, H3R agonists, including 5-(Piperidin-3-yl)-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride3-yl-2,3-dihydro-1,3,4-oxadiazol-2-one HCl, have been studied for their potential to reduce anxiety, improve sleep, and improve cognitive performance
Future Directions
The future directions for research into this compound would likely depend on its specific properties and potential applications. Piperidine derivatives are a significant area of research in the pharmaceutical industry , suggesting that there could be many potential future directions for this compound.
properties
IUPAC Name |
5-piperidin-3-yl-3H-1,3,4-oxadiazol-2-one;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3O2.ClH/c11-7-10-9-6(12-7)5-2-1-3-8-4-5;/h5,8H,1-4H2,(H,10,11);1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPKCMSAECIGZOL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)C2=NNC(=O)O2.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12ClN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.64 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1046079-37-1 | |
Record name | 1,3,4-Oxadiazol-2(3H)-one, 5-(3-piperidinyl)-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1046079-37-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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